Cas no 2137645-69-1 (3-(Pyridin-4-yl)furan-2-sulfonamide)

3-(Pyridin-4-yl)furan-2-sulfonamide is a heterocyclic sulfonamide compound featuring a pyridinyl-substituted furan core. Its unique structure, combining a pyridine ring with a sulfonamide-functionalized furan, makes it a valuable intermediate in medicinal chemistry and drug discovery. The compound exhibits potential as a building block for designing kinase inhibitors or other biologically active molecules due to its ability to participate in hydrogen bonding and π-stacking interactions. Its sulfonamide moiety enhances solubility and bioavailability, while the pyridinyl group offers opportunities for further functionalization. This compound is particularly useful in exploratory synthesis for targeting protein-protein interactions or enzymatic pathways.

3-(Pyridin-4-yl)furan-2-sulfonamide structure

2137645-69-1 structure

Product Name:3-(Pyridin-4-yl)furan-2-sulfonamide

CAS No:2137645-69-1

MF:C₉H₈N₂O₃S

MW:224.236420631409

CID:6440055

PubChem ID:165856650

Update Time:2025-05-20

3-(Pyridin-4-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- EN300-713123
- 2137645-69-1
- 3-(pyridin-4-yl)furan-2-sulfonamide
- 3-(Pyridin-4-yl)furan-2-sulfonamide
- Inchi： 1S/C9H8N2O3S/c10-15(12,13)9-8(3-6-14-9)7-1-4-11-5-2-7/h1-6H,(H2,10,12,13)
- InChI Key： QGCNXDQKJPKTCA-UHFFFAOYSA-N
- SMILES： S(C1=C(C=CO1)C1C=CN=CC=1)(N)(=O)=O

Computed Properties

Exact Mass: 224.02556330g/mol
Monoisotopic Mass: 224.02556330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 94.6Å²

3-(Pyridin-4-yl)furan-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-713123-0.05g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	0.05g	$1091.0	2025-03-12
Enamine	EN300-713123-0.1g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	0.1g	$1144.0	2025-03-12
Enamine	EN300-713123-0.25g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	0.25g	$1196.0	2025-03-12
Enamine	EN300-713123-0.5g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	0.5g	$1247.0	2025-03-12
Enamine	EN300-713123-1.0g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	1.0g	$1299.0	2025-03-12
Enamine	EN300-713123-2.5g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	2.5g	$2548.0	2025-03-12
Enamine	EN300-713123-5.0g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	5.0g	$3770.0	2025-03-12
Enamine	EN300-713123-10.0g	3-(pyridin-4-yl)furan-2-sulfonamide	2137645-69-1	95.0%	10.0g	$5590.0	2025-03-12

3-(Pyridin-4-yl)furan-2-sulfonamide Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 3-(Pyridin-4-yl)furan-2-sulfonamide

Recent Advances in the Study of 3-(Pyridin-4-yl)furan-2-sulfonamide (CAS: 2137645-69-1): A Promising Chemical Entity in Medicinal Chemistry

The compound 3-(Pyridin-4-yl)furan-2-sulfonamide (CAS: 2137645-69-1) has recently emerged as a significant focus in medicinal chemistry research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by a pyridinyl-furan scaffold, has demonstrated promising biological activities, particularly in the modulation of enzyme targets relevant to various diseases. Recent studies have explored its synthesis, structure-activity relationships (SAR), and pharmacological properties, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-(Pyridin-4-yl)furan-2-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in conditions such as glaucoma, epilepsy, and cancer. The compound exhibited selective inhibition of CA IX and XII, isoforms overexpressed in hypoxic tumor environments, with IC50 values in the low nanomolar range. This specificity suggests its potential as a targeted therapeutic agent for cancer treatment, particularly in combination with existing chemotherapies.

Further research has highlighted the compound's role in inflammatory pathways. A preclinical study demonstrated its ability to suppress NF-κB signaling, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings, published in Bioorganic & Medicinal Chemistry Letters, indicate its potential application in chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The study also noted improved metabolic stability compared to earlier sulfonamide derivatives, addressing a common limitation in this class of compounds.

The synthetic accessibility of 3-(Pyridin-4-yl)furan-2-sulfonamide has been another area of advancement. A recent patent (WO2023056478) describes an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with high purity (>99%). This scalable method facilitates further pharmacological evaluation and potential industrial production. Additionally, computational studies have provided insights into the molecular interactions responsible for its biological activity, supporting rational design of next-generation analogs.

Despite these promising developments, challenges remain in the clinical translation of 3-(Pyridin-4-yl)furan-2-sulfonamide. Current research is addressing its pharmacokinetic profile, with particular focus on improving oral bioavailability and blood-brain barrier penetration. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with anticipated IND-enabling studies in the coming years.